Cas no 1198437-24-9 (4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1198437-24-9
• MF: C₇H₉FN₂O₂
• MW: 172.156965017319
• CID: 6486372
• Update Time: 2025-06-08

4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 4-fluoro-1-(1-methylethyl)-
• 4-Fluoro-1-isopropyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C7H9FN2O2/c1-4(2)10-6(7(11)12)5(8)3-9-10/h3-4H,1-2H3,(H,11,12)
• InChI Key： JQISSORYGWTWPH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(O)=O)=C(F)C=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 292.6±20.0 °C(Predicted)
• pka: 2.12±0.10(Predicted)

Additional information on 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 4-Fluoro-1-(Propan-2-yl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 1198437-24-9)

4-Fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1198437-24-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom and an isopropyl group in the molecular structure imparts unique properties that make it an attractive candidate for various research and development activities.

The chemical structure of 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is characterized by a pyrazole ring with a carboxylic acid group at the 5-position, a fluorine atom at the 4-position, and an isopropyl group at the 1-position. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of new drugs targeting various diseases, including cancer, inflammation, and neurological disorders. 4-Fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid has shown promise in several preclinical studies due to its ability to modulate specific biological pathways. For instance, it has been investigated for its potential as an inhibitor of enzymes involved in cancer cell proliferation and metastasis.

One of the key areas of research involving 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is its use as a building block in the synthesis of novel compounds with improved pharmacological properties. The presence of the carboxylic acid group allows for easy functionalization through esterification, amide formation, or other chemical transformations. This flexibility makes it an ideal starting material for developing drug candidates with enhanced solubility, stability, and bioavailability.

Recent studies have also explored the potential of 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid as a scaffold for designing molecules with anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Preliminary results suggest that derivatives of this compound may have potent anti-inflammatory effects, making them promising candidates for further investigation.

The introduction of fluorine atoms into organic molecules often leads to enhanced metabolic stability and improved pharmacokinetic profiles. In the case of 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, the fluorine atom at the 4-position may contribute to increased resistance to metabolic degradation, potentially leading to longer half-lives and better therapeutic outcomes. This property is particularly important in the development of oral drugs where sustained release is desired.

The isopropyl group at the 1-position of the pyrazole ring adds steric bulk and hydrophobicity to the molecule, which can influence its binding affinity to target proteins. This structural feature has been shown to enhance the selectivity and potency of certain derivatives, making them more effective in targeting specific biological pathways. For example, derivatives of 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid have been studied for their ability to inhibit kinases involved in cancer signaling pathways.

In addition to its potential as a drug candidate, 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid has also found applications in agrochemicals and materials science. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of pesticides, herbicides, and other agricultural chemicals. Furthermore, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry.

The synthesis of 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid typically involves multi-step processes that include cyclization reactions and functional group manipulations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound on both laboratory and industrial scales. These improvements have facilitated its broader application in various research areas.

In conclusion, 4-fluoro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1198437-24-9) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique structural features and versatile chemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents and other useful applications.